![molecular formula C21H22N2O5 B2462297 N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-methoxybenzamide CAS No. 851403-35-5](/img/structure/B2462297.png)
N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-methoxybenzamide
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Description
N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-methoxybenzamide, commonly known as DMQX, is a chemical compound that has been extensively studied for its potential use in scientific research. DMQX is a potent antagonist of the AMPA receptor, a type of glutamate receptor that is involved in synaptic plasticity and learning and memory processes in the brain. The chemical structure of DMQX is shown below:
Scientific Research Applications
Sigma-2 Receptor Studies
N-(2-(5,8-Dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-methoxybenzamide and its analogs have been explored for their affinity to sigma-2 receptors. A study by Xu et al. (2005) found that certain benzamide analogs show significant binding to sigma-2 receptors, indicating potential applications in understanding receptor functions and drug development (Xu et al., 2005).
Catalytic Processes in Organic Chemistry
Research by Rakshit et al. (2011) highlighted the role of N-methoxybenzamides in Rh(III)-catalyzed olefination processes. This study demonstrates the versatility of these compounds in organic synthesis, particularly in the formation of valuable chemical structures (Rakshit et al., 2011).
Metabolite Analysis
A study by Umehara et al. (2009) identified metabolites of compounds related to this compound in human biological samples. This research is crucial for understanding the metabolism and excretion pathways of these compounds (Umehara et al., 2009).
Tumor Imaging and Proliferation Studies
Dehdashti et al. (2013) investigated the use of a benzamide derivative for imaging tumor proliferation using PET scans. This study contributes to the development of diagnostic tools for cancer detection and monitoring (Dehdashti et al., 2013).
Synthetic Route Development
Yoshida et al. (2014) developed a scalable and efficient synthetic route for producing a compound structurally similar to this compound. This research is significant in the field of pharmaceutical manufacturing (Yoshida et al., 2014).
Properties
IUPAC Name |
N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O5/c1-26-15-6-4-13(5-7-15)20(24)22-11-10-14-12-16-17(27-2)8-9-18(28-3)19(16)23-21(14)25/h4-9,12H,10-11H2,1-3H3,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOMFCADUOBTQOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCCC2=CC3=C(C=CC(=C3NC2=O)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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